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Compound of Interest

Compound Name:
3-amino-N-methyl-N-

phenylpropanamide

CAS No.: 99169-48-9

Cat. No.: B2667395

Get Quote

3-amino-N-methyl-N-phenylpropanamide is a small molecule belonging to the class of

substituted propanamides. Its structure is characterized by a three-carbon propanamide

backbone with three key functional groups: a primary amino group at the C3 position, a methyl

group, and a phenyl group attached to the amide nitrogen.

The interest in such a molecule from a medicinal chemistry and drug development perspective

stems from the versatile pharmacological properties often associated with its constituent

moieties. The phenylpropanamine scaffold is a core component of many biologically active

compounds. The N-methylation and N-arylation of the amide can significantly influence the

molecule's pharmacokinetic and pharmacodynamic properties, such as metabolic stability,

receptor binding affinity, and membrane permeability.[1][2]

This guide will delve into the synthetic strategies that can be employed to construct this

molecule, drawing parallels with the synthesis of structurally similar compounds. It will also

explore the potential biological relevance of this chemical entity by examining the roles of its

key structural features in known bioactive molecules.
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Plausible Synthetic Pathways
While a specific, documented synthesis for 3-amino-N-methyl-N-phenylpropanamide is not

readily found, its structure lends itself to several logical retrosynthetic disconnections. A

common and effective approach would likely involve the formation of the amide bond as a key

step.

Retrosynthetic Analysis
A primary retrosynthetic disconnection can be made at the amide bond, leading to two key

precursors: 3-aminopropanoic acid (or a protected version) and N-methylaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b2667395/docs?utm_src=pdf-body#introduction-deconstructing-3-amino-n-methyl-n-phenylpropanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2667395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-amino-N-methyl-N-phenylpropanamide Amide bond disconnection

3-aminopropanoic acid derivative

N-methylaniline

Step 1: Protection

Step 2: Amide Coupling

Step 3: Deprotection

beta-Alanine

Boc-beta-Alanine

Boc₂O, NaOH

Boc-Anhydride

Protected Product

N-methylaniline, DCC/DMAP

N-methylaniline Coupling Agent

Final Product

TFA or HCl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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